Ethanone, 1-[5-(bromomethyl)-2-nitrophenyl]-

• IUPAC Name: 1-[5-(bromomethyl)-2-nitrophenyl]ethanone
• InChI: InChI=1S/C9H8BrNO3/c1-6(12)8-4-7(5-10)2-3-9(8)11(13)14/h2-4H,5H2,1H3
• InChI Key: NBZVFFAEWDJGHN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)CBr)[N+](=O)[O-]
• Molecular Formula: C9H8BrNO3
• DSSTOX Substance ID: DTXSID20603835
• Molecular Weight: 258.07 g/mol
• CAS RN: 99821-59-7

Description

Physical And Chemical Properties Analysis

“Ethanone, 1-[5-(bromomethyl)-2-nitrophenyl]-” is a colorless or off white to yellow-brown solid. It has a molecular weight of 258.07 g/mol.

Scientific Research Applications

Synthesis of Chalcone Analogues

Research by Curti, Gellis, and Vanelle (2007) describes a method for synthesizing α,β-unsaturated ketones via an electron-transfer chain reaction involving α-bromoketones derived from nitrobenzene and nitrothiophene. This process, employing a S(RN)1 mechanism, is useful for creating a wide variety of chalcone analogues, demonstrating the compound's role in facilitating diverse synthetic pathways in organic chemistry Curti, Gellis, & Vanelle, 2007.

Charge Density Analysis in Molecular Structure

A study by Hibbs, Overgaard, and Piltz (2003) focuses on the charge density analysis of 1-(2-hydroxy-5-nitrophenyl)ethanone, a compound structurally similar to "Ethanone, 1-[5-(bromomethyl)-2-nitrophenyl]-". Their research, utilizing high-resolution X-ray and neutron diffraction data, provides insights into the molecule's intra- and intermolecular bonding features, highlighting the importance of such compounds in understanding electronic distribution within molecules Hibbs, Overgaard, & Piltz, 2003.

Development of New Drug Candidates

Oliveira et al. (2012) synthesized new 1,3,4-oxadiazole derivatives from N-acylhydrazones and assessed their antibacterial activity against Staphylococcus aureus. The study found strong activity in several compounds, indicating potential applications in developing new drug candidates targeting bacterial infections Oliveira et al., 2012.

Molecular Docking and ADMET Studies

Satya, S. B. V., and Aiswariya (2022) conducted molecular docking and ADMET studies on Ethanone 1-(2-hydroxy-5-methyl phenyl) to explore its anti-microbial properties. Although focusing on a slightly different compound, their methodology and objectives highlight the broader application of ethanone derivatives in pharmacological research, particularly in identifying binding efficacies with target proteins and predicting drug-likeness properties Satya, S. B. V., & Aiswariya, 2022.

Solid-Liquid Phase Equilibrium Studies

Li et al. (2019) investigated the ternary phase equilibrium of 1-(3-nitrophenyl)ethanone and 1-(4-nitrophenyl)ethanone in various solvents, constructing phase diagrams that contribute to understanding the solubility and separation processes of similar compounds. Such studies are crucial for the chemical industry, especially in optimizing the purification and manufacturing of chemical products Li et al., 2019.

Safety and Hazards

The safety data sheet (SDS) for “Ethanone, 1-[5-(bromomethyl)-2-nitrophenyl]-” includes information on hazard identification, composition/information on ingredients, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and physical and chemical properties.